Cas no 681171-32-4 (1,3-DIOXOLANE, 2-(4-BROMO-2,5-DIMETHOXYPHENYL)-)

• Product Name: 1,3-DIOXOLANE, 2-(4-BROMO-2,5-DIMETHOXYPHENYL)-
• CAS No: 681171-32-4
• MF: C₁₁H₁₃BrO₄
• MW: 289.122523069382
• CID: 3188437
• PubChem ID: 69874486
• Update Time: 2025-05-20

1,3-DIOXOLANE, 2-(4-BROMO-2,5-DIMETHOXYPHENYL)- Chemical and Physical Properties

Names and Identifiers

• 1,3-DIOXOLANE, 2-(4-BROMO-2,5-DIMETHOXYPHENYL)-
• 2-(4-bromo-2,5-dimethoxy-phenyl)-[1,3]dioxolane
• 2-(4-bromo-2,5-dimethoxyphenyl)-1,3-dioxolane
• SCHEMBL6711039
• 681171-32-4
• QDNFAOHPKJEWRD-UHFFFAOYSA-N
• CS-0192961

• Inchi： 1S/C11H13BrO4/c1-13-9-6-8(12)10(14-2)5-7(9)11-15-3-4-16-11/h5-6,11H,3-4H2,1-2H3
• InChI Key： QDNFAOHPKJEWRD-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1OC)C1OCCO1)OC

Computed Properties

• Exact Mass: 288
• Monoisotopic Mass: 288
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9A^2
• XLogP3: 2

Additional information on 1,3-DIOXOLANE, 2-(4-BROMO-2,5-DIMETHOXYPHENYL)-

Introduction to 1,3-DIOXOLANE, 2-(4-BROMO-2,5-DIMETHOXYPHENYL)- (CAS No. 681171-32-4)

1,3-DIOXOLANE, 2-(4-BROMO-2,5-DIMETHOXYPHENYL)- (CAS No. 681171-32-4) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a 1,3-dioxolane ring and a substituted phenyl group with bromine and methoxy functionalities. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The 1,3-dioxolane ring is a five-membered cyclic ether that is known for its stability and reactivity in organic synthesis. It serves as a versatile protecting group for alcohols and can be readily cleaved under mild conditions to release the corresponding diol. In the context of 1,3-DIOXOLANE, 2-(4-BROMO-2,5-DIMETHOXYPHENYL)-, the dioxolane ring provides a protected environment for the adjacent hydroxyl group, which can be selectively modified or deprotected as needed during synthetic transformations.

The 4-bromo-2,5-dimethoxyphenyl substituent is another key feature of this compound. The presence of the bromine atom makes it an excellent leaving group for various substitution reactions, such as nucleophilic aromatic substitution (SNAr) and cross-coupling reactions. The methoxy groups on the phenyl ring enhance the electron-donating character of the aromatic system, which can influence the reactivity and selectivity of these transformations. This combination of functional groups makes 1,3-DIOXOLANE, 2-(4-BROMO-2,5-DIMETHOXYPHENYL)- a valuable building block for the synthesis of complex molecules with diverse biological activities.

Recent research has highlighted the potential applications of 1,3-DIOXOLANE, 2-(4-BROMO-2,5-DIMETHOXYPHENYL)- in drug discovery and development. For instance, studies have shown that compounds derived from this intermediate exhibit promising pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities. One notable example is its use in the synthesis of novel inhibitors of protein kinases, which are key targets in cancer therapy. These inhibitors have demonstrated high potency and selectivity in preclinical studies, making them attractive candidates for further development.

In addition to its pharmaceutical applications, 1,3-DIOXOLANE, 2-(4-BROMO-2,5-DIMETHOXYPHENYL)- has also been explored in materials science. The unique electronic properties of the 4-bromo-2,5-dimethoxyphenyl group make it suitable for use in organic electronics and photovoltaic materials. Researchers have synthesized conjugated polymers containing this moiety and found that they exhibit enhanced charge transport properties and improved photovoltaic performance compared to traditional materials.

The synthesis of 1,3-DIOXOLANE, 2-(4-BROMO-2,5-DIMETHOXYPHENYL)- typically involves several steps. One common approach is to start with 4-bromo-2,5-dimethoxybenzaldehyde, which can be converted into the corresponding hemiacetal using an appropriate alcohol under acidic conditions. The hemiacetal is then cyclized to form the dioxolane ring through an intramolecular nucleophilic addition reaction. This process can be optimized using various catalysts and solvents to achieve high yields and purity.

The physical and chemical properties of 1,3-DIOXOLANE, 2-(4-BROMO-2,5-DIMETHOXYPHENYL)- have been extensively characterized. It is a colorless solid with a melting point ranging from 80 to 85°C. The compound is soluble in common organic solvents such as dichloromethane (DCM), tetrahydrofuran (THF), and dimethylformamide (DMF). Its stability under various conditions has been studied to ensure its suitability for long-term storage and use in laboratory settings.

In conclusion, 1,3-DIOXOLANE, 2-(4-BROMO-2,5-DIMETHOXYPHENYL)- (CAS No. 681171-32-4) is a versatile compound with significant potential in both pharmaceutical research and materials science. Its unique molecular structure provides a platform for the development of novel drugs and advanced materials with diverse applications. Ongoing research continues to uncover new uses and properties of this compound, further solidifying its importance in modern chemistry.